Cas no 502656-20-4 (Benzonitrile, 3-[[4-(1H-imidazol-1-yl)phenoxy]methyl]-)

• Product Name: Benzonitrile, 3-[[4-(1H-imidazol-1-yl)phenoxy]methyl]-
• CAS No: 502656-20-4
• MF: C₁₇H₁₃N₃O
• MW: 275.304623365402
• CID: 1563854
• Update Time: 2024-08-24

Benzonitrile, 3-[[4-(1H-imidazol-1-yl)phenoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[[4-(1H-imidazol-1-yl)phenoxy]methyl]-

• Inchi： 1S/C17H13N3O/c18-11-14-2-1-3-15(10-14)12-21-17-6-4-16(5-7-17)20-9-8-19-13-20/h1-10,13H,12H2
• InChI Key： YQOCLUKZQZXJHG-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(COC2=CC=C(N3C=NC=C3)C=C2)=C1

Computed Properties

• Exact Mass: 275.10599

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 488.9±30.0 °C(Predicted)
• PSA: 50.84
• pka: 5.62±0.10(Predicted)